Cas no 89930-06-3 (Benzaldehyde, 2-methyl-3-(2-pyridinyl)-)

• Product name: Benzaldehyde, 2-methyl-3-(2-pyridinyl)-
• CAS No: 89930-06-3
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 585067
• PubChem ID: 13245935

Benzaldehyde, 2-methyl-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methyl-3-(2-pyridinyl)-
• 2-methyl-3-pyridin-2-ylbenzaldehyde
• 89930-06-3
• SCHEMBL11066745
• DTXSID30531650
• 2-Methyl-3-(pyridin-2-yl)benzaldehyde
• SB53378

• Inchi： InChI=1S/C13H11NO/c1-10-11(9-15)5-4-6-12(10)13-7-2-3-8-14-13/h2-9H,1H3
• InChI Key： RZIUTQMBXRUPMR-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1C2=CC=CC=N2)C=O

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Benzaldehyde, 2-methyl-3-(2-pyridinyl)-

Benzaldehyde, 2-methyl-3-(2-pyridinyl)-: A Comprehensive Overview

Benzaldehyde, 2-methyl-3-(2-pyridinyl)-, also known by its CAS number 89930-06-3, is a fascinating organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines the aromaticity of benzene with the functional groups of aldehyde and pyridine. The presence of a methyl group at the 2-position and a pyridinyl group at the 3-position introduces interesting electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of Benzaldehyde, 2-methyl-3-(2-pyridinyl)- typically involves multi-step organic reactions, often utilizing coupling reactions or Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's UV-Vis spectrum shows strong absorption bands in the range of 270-300 nm, which is attributed to the conjugation between the benzene ring and the pyridine moiety.

One of the most promising applications of Benzaldehyde, 2-methyl-3-(2-pyridinyl)- lies in its use as a precursor for advanced materials. Recent studies have demonstrated its ability to form self-assembled monolayers on gold surfaces, which exhibit excellent stability and conductivity. These properties make it a candidate for applications in nanotechnology and electronic devices.

Moreover, this compound has shown potential in drug discovery due to its ability to act as a ligand in metalloenzyme models. Researchers have investigated its interactions with metal ions such as copper(II) and zinc(II), revealing insights into its coordination chemistry. These findings could pave the way for the development of new therapeutic agents targeting metalloenzyme-related diseases.

In the field of catalysis, Benzaldehyde, 2-methyl-3-(2-pyridinyl)- has been employed as a ligand in transition metal catalysts for olefin polymerization. Its steric bulk provides excellent control over polymer chain growth, leading to polymers with tailored molecular weights and architectures. This application highlights its versatility in both homogeneous and heterogeneous catalysis.

Recent research has also explored the use of this compound in bio-inspired materials. By incorporating it into supramolecular assemblies, scientists have created stimuli-responsive systems that can undergo reversible structural changes in response to external stimuli such as pH or temperature. These systems hold potential for applications in drug delivery and sensors.

In conclusion, Benzaldehyde, 2-methyl-3-(2-pyridinyl)- (CAS No: 89930-06-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure enables diverse chemical reactivity, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an even greater role in shaping future innovations in chemistry and materials science.